(2,4-Dinitro-5-piperidin-1-ylphenyl)amine acetate

• IUPAC Name: acetic acid;2,4-dinitro-5-piperidin-1-ylaniline
• InChI: InChI=1S/C11H14N4O4.C2H4O2/c12-8-6-10(13-4-2-1-3-5-13)11(15(18)19)7-9(8)14(16)17;1-2(3)4/h6-7H,1-5,12H2;1H3,(H,3,4)
• InChI Key: RITZCAPOGFDVJA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.C1CCN(CC1)C2=C(C=C(C(=C2)N)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C13H18N4O6
• Molecular Weight: 326.31 g/mol
• CAS No.: 1983937-99-0

Description

“(2,4-Dinitro-5-piperidin-1-ylphenyl)amine acetate” is a chemical compound with the molecular formula C13H18N4O6. It has a molecular weight of 326.31.

Scientific Research Applications

Herbicide and Insecticide Potential

(2,4-Dinitro-5-piperidin-1-ylphenyl)amine acetate and its amine salts have been explored for use as herbicides and insecticides. These compounds have been characterized for their suitability in such applications, particularly in agricultural contexts (Dutton, Briggs, Brown, & Hillman, 1953).

Medicinal Chemistry and Biological Activities

In the field of medicinal chemistry, piperidin, a key component of this compound, plays a significant role. Various derivatives, including those with dinitrophenyl-hydrazine, have been synthesized and are noted for their diverse biological activities. These activities range from herbicidal and fungicidal to potential anticancer and anaesthetic properties (Mubarak, 2017).

Pharmaceutical Synthesis

This compound has been involved in the synthesis of pharmaceutical compounds. An example is its role in the large-scale synthesis of a key intermediate of repaglinide, a medication used for treating type 2 diabetes (Kolla et al., 2006).

Chemical Characterization and Analysis

The compound has been used in the characterization of dinitrophenols and in the study of aromatic nucleophilic substitution reactions. This includes understanding the reaction mechanisms and kinetics involving similar amine compounds (Um et al., 2014).

Chromatography and Analysis in Biological Systems

The dinitrophenyl derivatives of this compound have been employed in chromatography, particularly in reverse phase paper chromatography. This application is significant for the analysis of various amines in biological materials, including human urine (Asatoor, 1960).